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Compound Name: 4-Methylenetetrahydro-2H-pyran

Cat. No.: B1584645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of 4-
Methylenetetrahydro-2H-pyran
4-Methylenetetrahydro-2H-pyran, a heterocyclic organic compound, is gaining traction within

the scientific community, particularly in the realms of synthetic chemistry and drug discovery. Its

unique structural motif, featuring a tetrahydropyran ring with an exocyclic methylene group,

imparts distinct reactivity and conformational properties. These characteristics make it a

valuable building block for the synthesis of complex molecules and novel pharmaceutical

agents. A thorough understanding of its fundamental physical properties, such as boiling point

and density, is paramount for its effective handling, purification, and application in various

experimental settings. This guide provides a comprehensive overview of these key physical

parameters and outlines the standardized methodologies for their experimental determination.

Core Physical Properties of 4-Methylenetetrahydro-
2H-pyran
The physical properties of a compound are critical for its practical application in a laboratory

setting. They dictate the appropriate conditions for storage, handling, and reaction setups. For
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4-Methylenetetrahydro-2H-pyran (CAS No: 36838-71-8), the boiling point and density are two

of the most fundamental of these properties.

Physical Property Value Conditions

Boiling Point 122.0 ± 29.0 °C at 760 mmHg[1]

Density 0.9 ± 0.1 g/cm³ Not Specified

These values, particularly the boiling point, are crucial for purification techniques such as

distillation. The density is essential for accurate measurements and for understanding the

compound's behavior in various solvents.

Experimental Determination of Physical Properties
To ensure the purity and identity of 4-Methylenetetrahydro-2H-pyran in a research setting,

experimental verification of its physical properties is often necessary. The following sections

detail the robust and widely accepted protocols for determining the boiling point and density of

a liquid sample.

Boiling Point Determination: The Capillary Method
The capillary method is a common and reliable technique for determining the boiling point of a

liquid, especially when only a small sample volume is available.[2] The principle behind this

method is that the boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[3]

Protocol:

Sample Preparation: Place a few milliliters of 4-Methylenetetrahydro-2H-pyran into a small

test tube.

Capillary Insertion: Insert a capillary tube, sealed at one end, into the test tube with the open

end submerged in the liquid.

Apparatus Setup: Attach the test tube to a thermometer and immerse the assembly in a

heating bath (e.g., a Thiele tube or an oil bath) to ensure uniform heating.[4][5]
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Heating: Gently heat the bath. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will

emerge from the capillary tube.[4]

Temperature Recording: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[6]

Density Determination: The Pycnometer Method
The density of a liquid is its mass per unit volume.[7] A straightforward and accurate method for

its determination involves the use of a pycnometer or a simple graduated cylinder and a

balance.[8][9]

Protocol:

Weighing the Empty Vessel: Accurately weigh a clean, dry measuring cylinder or pycnometer

on an analytical balance and record its mass (m1).[8]

Measuring the Volume: Add a known volume of 4-Methylenetetrahydro-2H-pyran (e.g., 10

mL) to the measuring cylinder. Read the volume from the bottom of the meniscus.[7][8]

Weighing the Filled Vessel: Weigh the measuring cylinder containing the liquid and record

the new mass (m2).[8]

Calculating the Density: The mass of the liquid is the difference between the two weighings

(m2 - m1). The density (ρ) is then calculated using the formula: ρ = (m2 - m1) / V where V is

the volume of the liquid.[8]

Experimental Workflow Visualization
To further elucidate the experimental processes, the following diagrams illustrate the logical

flow of the boiling point and density determination procedures.
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Preparation Measurement

Sample Preparation:
Place liquid in test tube

Capillary Insertion:
Insert sealed capillary (open end down)

 Heating:
Gently heat the apparatus

 Observation:
Note the rapid stream of bubbles

 Cooling & Recording:
Record temperature when liquid enters capillary

 

Mass Measurement Volume Measurement

Calculation

Weigh Empty Cylinder (m1) Add Known Volume (V) 

Weigh Filled Cylinder (m2)

Calculate Density:
ρ = (m2 - m1) / V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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